Cas no 327072-96-8 (3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide)

• Product Name: 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide
• CAS No: 327072-96-8
• MF: C₁₆H₁₇Cl₂N₃O₂S
• MW: 386.296080350876
• CID: 5155840
• Update Time: 2026-03-04

3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-N-(2,5-dichlorophenyl)-4-(1-pyrrolidinyl)-
• 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C16H17Cl2N3O2S/c17-11-3-5-13(18)15(9-11)20-24(22,23)12-4-6-16(14(19)10-12)21-7-1-2-8-21/h3-6,9-10,20H,1-2,7-8,19H2
• InChI Key： RTNUTGLRRQCDBS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(Cl)=CC=C2Cl)(=O)=O)=CC=C(N2CCCC2)C(N)=C1

Additional information on 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide

Research Brief on 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide (CAS: 327072-96-8)

3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide (CAS: 327072-96-8) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of enzyme inhibition and receptor modulation. The presence of the pyrrolidinyl and dichlorophenyl moieties suggests potential interactions with various biological targets, making it a promising candidate for further research.

Recent studies have focused on elucidating the pharmacological profile of 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide. One key area of investigation has been its role as a carbonic anhydrase (CA) inhibitor. CAs are a family of enzymes involved in critical physiological processes, including pH regulation and CO2 hydration. Preliminary in vitro assays have demonstrated that this compound exhibits selective inhibition against specific CA isoforms, which could have implications for treating conditions such as glaucoma, epilepsy, and cancer. The compound's selectivity profile is attributed to its unique substitution pattern, which influences its binding affinity to the enzyme's active site.

In addition to its CA inhibitory activity, 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide has also been explored for its potential as a kinase inhibitor. Kinases play a pivotal role in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancers and inflammatory disorders. Recent high-throughput screening studies have identified this compound as a modulator of certain tyrosine kinases, although the exact mechanism of action remains under investigation. Molecular docking studies suggest that the compound's sulfonamide group forms critical hydrogen bonds with the kinase's ATP-binding pocket, while the dichlorophenyl moiety contributes to hydrophobic interactions.

The synthesis and optimization of 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. Structure-activity relationship (SAR) studies have highlighted the importance of the pyrrolidinyl group for maintaining biological activity, while modifications to the sulfonamide moiety have been shown to influence target selectivity. These findings provide a foundation for the development of next-generation analogs with optimized therapeutic profiles.

Despite the promising preclinical data, challenges remain in the development of 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, off-target effects, and potential toxicity need to be addressed through further in vivo studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to enhance its tissue distribution and reduce systemic side effects. Additionally, combination therapy approaches are being explored to leverage synergistic effects with existing drugs.

In conclusion, 3-amino-N-(2,5-dichlorophenyl)-4-(pyrrolidin-1-yl)benzene-1-sulfonamide represents a versatile scaffold with significant potential in medicinal chemistry. Its dual activity as a CA and kinase inhibitor, coupled with advances in synthetic optimization, positions it as a valuable candidate for further drug development. Ongoing research aims to translate these findings into clinical applications, addressing unmet medical needs in oncology and other therapeutic areas.